N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)propanamide

• IUPAC Name: N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)propanamide
• InChI: InChI=1S/C22H17N5O2S2/c1-14(27-20(28)8-7-17(25-27)19-6-3-10-30-19)21(29)23-16-5-2-4-15(12-16)18-13-26-9-11-31-22(26)24-18/h2-14H,1H3,(H,23,29)
• InChI Key: QSCLJAUQBKFKAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC(=C1)C2=CN3C=CSC3=N2)N4C(=O)C=CC(=N4)C5=CC=CS5
• Molecular Formula: C22H17N5O2S2
• Molecular Weight: 447.5 g/mol

Description

N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)propanamide is a useful research compound. Its molecular formula is C22H17N5O2S2 and its molecular weight is 447.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

A series of compounds, including derivatives of imidazo[2,1-b]thiazole, were synthesized for evaluation as potential anti-inflammatory agents. The synthesis involved cyclocondensation reactions and explored the reactivity of related compounds with electrophilic reagents, leading to the formation of various derivatives, including 2-iminochromenes. These synthesized compounds were tested for animal toxicity, analgesic, and anti-inflammatory studies (Thabet et al., 2011).

Cytotoxic Activity for Cancer Treatment

Research into novel compounds bearing imidazo[2,1-b]thiazole scaffolds was conducted with a focus on their cytotoxicity against human cancer cell lines. These compounds showed potential as inhibitors against specific cancer cell lines, indicating their possible use in cancer treatment (Ding et al., 2012).

Anti-Asthmatic Activities

Compounds with imidazo[2,1-b]thiazole structures were synthesized and evaluated for their ability to inhibit bronchoconstriction in guinea pigs, indicating potential use in treating asthma. Some derivatives showed excellent anti-asthmatic activity and were found to have enhanced activity based on specific structural modifications (Kuwahara et al., 1996).

Aldose Reductase Inhibitory Effect

A study was conducted on the aldose reductase inhibitory effect of newly synthesized hydrazinecarbothioamides and 4-thiazolidinones bearing an imidazo[2,1-b]thiazole moiety. The study aimed to evaluate these compounds for potential therapeutic use in conditions related to aldose reductase activity, such as diabetic complications (Güzeldemirci et al., 2018).

Antimicrobial Activity

Imidazo[2,1-b]thiazole derivatives were synthesized and screened for their antimicrobial activities. The study aimed to explore the potential of these compounds as antimicrobial agents, with some showing promising results against various pathogens (Shankerrao et al., 2017).